Cas no 6939-75-9 (Pentanoic acid, 4-oxo-,phenylmethyl ester)

Pentanoic acid, 4-oxo-,phenylmethyl ester structure
6939-75-9 structure
Product Name:Pentanoic acid, 4-oxo-,phenylmethyl ester
CAS No:6939-75-9
MF:C12H14O3
MW:206.237763881683
CID:516232
PubChem ID:81359
Update Time:2025-04-19

Pentanoic acid, 4-oxo-,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4-oxo-,phenylmethyl ester
    • benzyl 4-oxopentanoate
    • BENZYL LEVULINATE
    • 4-oxo-1-pentanoic acid phenylmethyl ester
    • 4-oxopentanoic acid benzyl ester
    • Benzyl 4-oxovalerate
    • Laevulinsaeurebenzylester
    • levulinic acid benzyl ester
    • phenylmethyl 4-oxopentanoate
    • SCHEMBL4244700
    • Q27273997
    • A1-44477
    • NSC57643
    • AKOS024318907
    • CS-0258721
    • FEMA NO. 4623
    • EINECS 230-075-7
    • BENZYL LAEVULINATE
    • levulinate benzyl ester
    • Z291879514
    • 4-Oxo-pentanoic acid benzyl ester
    • NSC406336
    • 6939-75-9
    • NSC 406336
    • PHENETHYL LEVULINATE
    • MFCD00062778
    • Pentanoic acid, 4-oxo-, phenylmethyl ester
    • EN300-7106827
    • AI3-02320
    • NSC-57643
    • NS00022699
    • DTXSID90219508
    • OXAZINE1
    • AM34X4Q295
    • UNII-AM34X4Q295
    • FT-0748553
    • NSC 57643
    • NSC-406336
    • Inchi： 1S/C12H14O3/c1-10(13)7-8-12(14)15-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
    • InChI Key： KWQUVANYFZOCEA-UHFFFAOYSA-N
    • SMILES： O(C(CCC(C)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.0935
  • Boiling Point: 305.09°C (rough estimate)
  • Refractive Index: 1.5090 (estimate)
  • PSA: 43.37000
  • LogP: 2.09900
  • FEMA: 4623 | BENZYL LEVULINATE

Pentanoic acid, 4-oxo-,phenylmethyl ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Pentanoic acid, 4-oxo-,phenylmethyl ester Pricemore >>

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